Cas no 53510-12-6 (Propanoyl chloride, 2,3-dichloro-2-fluoro-)

• Product Name: Propanoyl chloride, 2,3-dichloro-2-fluoro-
• CAS No: 53510-12-6
• MF: C₃H₂Cl₃FO
• MW: 179.40478181839
• MDL: MFCD20626941
• CID: 4025529
• PubChem ID: 13548199
• Update Time: 2025-06-13

Propanoyl chloride, 2,3-dichloro-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 2,3-dichloro-2-fluoro-
• 2,3-Dichloro-2-fluoropropionyl chloride
• AT22449
• SCHEMBL9418106
• 2,3-Dichloro-2-fluoro-propanoyl chloride
• 2,3-Dichloro-2-fluoropropanoyl chloride
• AKOS037621742
• 2,3-Dichloro-2-fluoro-propanoylchloride
• MFCD20626941
• 53510-12-6

• MDL： MFCD20626941
• Inchi： 1S/C3H2Cl3FO/c4-1-3(6,7)2(5)8/h1H2
• InChI Key： HWFGEYUDKRFGQD-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(Cl)(F)CCl

Computed Properties

• Exact Mass: 177.915526Da
• Monoisotopic Mass: 177.915526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on Propanoyl chloride, 2,3-dichloro-2-fluoro-

Propanoyl chloride, 2,3-dichloro-2-fluoro- (CAS No. 53510-12-6): A Comprehensive Overview in Modern Chemical Research

Propanoyl chloride, 2,3-dichloro-2-fluoro-, identified by its CAS number 53510-12-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules and has been explored in multiple cutting-edge applications.

The molecular structure of Propanoyl chloride, 2,3-dichloro-2-fluoro- consists of a propanoyl group linked to a dichloro and fluoro-substituted benzene ring. This configuration imparts distinct reactivity and makes it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups enhances its utility in constructing complex molecular architectures, which is particularly relevant in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on leveraging such halogenated compounds for their potential in drug discovery. The dichloro and fluoro substituents in Propanoyl chloride, 2,3-dichloro-2-fluoro- contribute to its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental to the synthesis of pharmaceuticals. These reactions often lead to the formation of more complex molecules with enhanced biological activity.

One of the most compelling aspects of Propanoyl chloride, 2,3-dichloro-2-fluoro- is its application in the synthesis of heterocyclic compounds. Heterocycles are integral to many drugs and natural products due to their diverse biological properties. The compound’s structure allows for facile introduction of functional groups that can be further modified to create intricate heterocyclic frameworks. This capability has been exploited in the development of new antiviral and anticancer agents.

The pharmaceutical industry has been particularly interested in exploring the potential of halogenated compounds like Propanoyl chloride, 2,3-dichloro-2-fluoro- due to their role as key intermediates in drug synthesis. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown its utility in creating potent inhibitors of kinases, which are overexpressed in various cancers. The ability to fine-tune the electronic properties of these compounds through halogenation strategies has opened new avenues for therapeutic intervention.

In addition to its pharmaceutical applications, Propanoyl chloride, 2,3-dichloro-2-fluoro- has found utility in materials science. The unique electronic properties conferred by its halogen substituents make it a valuable building block for organic semiconductors and liquid crystals. These materials are essential components in advanced electronic devices, including organic light-emitting diodes (OLEDs) and solar cells. The compound’s ability to enhance charge transport properties has been particularly noteworthy in these applications.

The synthesis of Propanoyl chloride, 2,3-dichloro-2-fluoro- involves multi-step organic reactions that highlight the compound’s versatility as a synthetic intermediate. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing the environmental impact of its production. These innovations align with the broader goal of green chemistry to minimize waste and energy consumption while maintaining high yields.

The role of computational chemistry in understanding the reactivity of Propanoyl chloride, 2,3-dichloro-2-fluoro- cannot be overstated. Molecular modeling techniques have provided insights into how different substituents influence its interactions with biological targets. This knowledge is crucial for designing molecules with optimized pharmacokinetic profiles. By predicting how these compounds will behave within biological systems, researchers can accelerate the drug discovery process significantly.

In conclusion, Propanoyl chloride, 2,3-dichloro-2-fluoro-, with its CAS number 53510-12-6, represents a cornerstone in modern chemical research. Its unique structural features make it an indispensable tool for synthesizing bioactive molecules across multiple disciplines. As research continues to uncover new applications for this compound, its importance is only set to grow.